N-(2-methyl-4-(4-methyl-2-propyl-1H-imidazol-1-yl)thiazol-5-yl)acetamide

• Molecular Formula: C13H18N4OS
• Molecular Weight: 278.38 g/mol
• IUPAC Name: N-[2-methyl-4-(4-methyl-2-propylimidazol-1-yl)-1,3-thiazol-5-yl]acetamide
• InChI: InChI=1S/C13H18N4OS/c1-5-6-11-14-8(2)7-17(11)12-13(15-9(3)18)19-10(4)16-12/h7H,5-6H2,1-4H3,(H,15,18)
• InChI Key: QXGYRJILHCZHHH-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=NC(=CN1C2=C(SC(=N2)C)NC(=O)C)C

Description

N-(2-methyl-4-(4-methyl-2-propyl-1H-imidazol-1-yl)thiazol-5-yl)acetamide is a useful research compound. Its molecular formula is C13H18N4OS and its molecular weight is 278.38 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A flask (backfilled with N2) was charged with N-(4-bromo-2-methylthiazol-5-yl)acetamide (400 mg, 1.7 mmol), CuI(324 mg, 1.7 mmol) and Cs2CO3 (1.6 g, 5.1 mmol). Trans-N,N′-dimethylcyclohexane-1,2-diamine (CAS: 61798-24-1, 242 mg, 1.7 mmol) and 4-methyl-2-propyl-1H-imidazole (230 mg, 1.9 mmol) in DMF (9.0 mL) were added and the mixture was stirred at 90° C. overnight. After the mixture was cooled to room temperature, the mixture was filtered through a syringe filter (washed with DMF). The filtrate was purified by prep-HPLC to give 60 mg of the pure title compound.